4-Azidomethyl-2,6-difluorobenzonitrile

• Molecular Formula: C8H4F2N4
• Molecular Weight: 194.14 g/mol
• IUPAC Name: 4-(azidomethyl)-2,6-difluorobenzonitrile
• InChI: InChI=1S/C8H4F2N4/c9-7-1-5(4-13-14-12)2-8(10)6(7)3-11/h1-2H,4H2
• InChI Key: SUHIECZUTZAADK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C#N)F)CN=[N+]=[N-]

Description

4-Azidomethyl-2,6-difluorobenzonitrile is a useful research compound. Its molecular formula is C8H4F2N4 and its molecular weight is 194.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-cyano-2,6-difluorobenzyl methanesulfonate (1.61 g, 6.51 mmol; see step (iv) above) and sodium azide (0.72 g, 0.0111 mol) in 10 mL of water and 20 mL of DMF was stirred at room temperature overnight. The resultant was subsequently poured into 200 mL of water and extracted three times with diethyl ether. The combined ethereal phase was washed five times with water, dried (Na2SO4) and evaporated. A small sample was evaporated for NMR purposes and the product crystallised. The rest was evaporated cautiously but not until complete dryness. Yield (theoretically 1.26 g) was assumed to be almost quantitative based on NMR and analytical HPLC.